1-(1-Adamantyl)-3-{3-[(1H-benzimidazol-2-ylsulfanyl)methyl]-4-methoxyphenyl}-2-propen-1-one
1-(1-Adamantyl)-3-{3-[(1H-benzimidazol-2-ylsulfanyl)methyl]-4-methoxyphenyl}-2-propen-1-one
Brand Name:
Vulcanchem
CAS No.:
371213-33-1
VCID:
VC0449567
InChI:
InChI=1S/C28H30N2O2S/c1-32-25-8-6-18(13-22(25)17-33-27-29-23-4-2-3-5-24(23)30-27)7-9-26(31)28-14-19-10-20(15-28)12-21(11-19)16-28/h2-9,13,19-21H,10-12,14-17H2,1H3,(H,29,30)/b9-7+
SMILES:
COC1=C(C=C(C=C1)C=CC(=O)C23CC4CC(C2)CC(C4)C3)CSC5=NC6=CC=CC=C6N5
Molecular Formula:
C28H30N2O2S
Molecular Weight:
458.6g/mol
1-(1-Adamantyl)-3-{3-[(1H-benzimidazol-2-ylsulfanyl)methyl]-4-methoxyphenyl}-2-propen-1-one
CAS No.: 371213-33-1
Main Products
VCID: VC0449567
Molecular Formula: C28H30N2O2S
Molecular Weight: 458.6g/mol
![1-(1-Adamantyl)-3-{3-[(1H-benzimidazol-2-ylsulfanyl)methyl]-4-methoxyphenyl}-2-propen-1-one - 371213-33-1](/images/no_structure.jpg)
| CAS No. | 371213-33-1 |
|---|---|
| Product Name | 1-(1-Adamantyl)-3-{3-[(1H-benzimidazol-2-ylsulfanyl)methyl]-4-methoxyphenyl}-2-propen-1-one |
| Molecular Formula | C28H30N2O2S |
| Molecular Weight | 458.6g/mol |
| IUPAC Name | (E)-1-(1-adamantyl)-3-[3-(1H-benzimidazol-2-ylsulfanylmethyl)-4-methoxyphenyl]prop-2-en-1-one |
| Standard InChI | InChI=1S/C28H30N2O2S/c1-32-25-8-6-18(13-22(25)17-33-27-29-23-4-2-3-5-24(23)30-27)7-9-26(31)28-14-19-10-20(15-28)12-21(11-19)16-28/h2-9,13,19-21H,10-12,14-17H2,1H3,(H,29,30)/b9-7+ |
| Standard InChIKey | MVTNDQYHVUKHLO-VQHVLOKHSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)/C=C/C(=O)C23CC4CC(C2)CC(C4)C3)CSC5=NC6=CC=CC=C6N5 |
| SMILES | COC1=C(C=C(C=C1)C=CC(=O)C23CC4CC(C2)CC(C4)C3)CSC5=NC6=CC=CC=C6N5 |
| Canonical SMILES | COC1=C(C=C(C=C1)C=CC(=O)C23CC4CC(C2)CC(C4)C3)CSC5=NC6=CC=CC=C6N5 |
| PubChem Compound | 5936041 |
| Last Modified | Nov 11 2021 |
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